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Compound of Interest

Compound Name: WAY-606344

Cat. No.: B12863325 Get Quote

Essential Safety and Handling Guide for WAY-
100635
Important Note for Researchers: Initial searches for "WAY-606344" did not yield a matching

compound. It is highly likely that this was a typographical error and the intended compound is

WAY-100635, a well-documented and potent 5-HT1A receptor antagonist used in neuroscience

research. This document provides safety and handling information for WAY-100635.

This guide provides essential safety protocols and logistical information for researchers,

scientists, and drug development professionals handling WAY-100635. The following

procedures are designed to ensure the safe handling, use, and disposal of this potent research

chemical.

Summary of Safety and Physical Properties
While a Safety Data Sheet (SDS) for WAY-100635 (maleate) from Cayman Chemical indicates

that the substance is not classified as hazardous according to the Globally Harmonized System

(GHS), its potent pharmacological activity necessitates careful handling.[1] The following table

summarizes key safety and physical property information.
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Parameter Information Source

Chemical Name

N-[2-[4-(2-Methoxyphenyl)-1-

piperazinyl]ethyl]-N-2-

pyridinylcyclohexanecarboxami

de maleate

Tocris Bioscience

CAS Number 1092679-51-0 (maleate salt) Cayman Chemical[1]

Molecular Formula C25H34N4O2 · C4H4O4 Tocris Bioscience

Molecular Weight 538.64 g/mol (maleate salt) Tocris Bioscience

Appearance Off-white solid Sigma-Aldrich[2]

Solubility Soluble in water to 25 mM R&D Systems

Storage Temperature
2-8°C or desiccate at room

temperature

Sigma-Aldrich, Tocris

Bioscience[2]

GHS Hazard Classification Not classified Cayman Chemical[1]

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0 Cayman Chemical[1]

Operational Plan for Handling WAY-100635
Given the potent biological activity of WAY-100635, a cautious approach to handling is

warranted to minimize the risk of accidental exposure.

Personal Protective Equipment (PPE)
A standard suite of PPE should be worn at all times when handling WAY-100635 in solid or

solution form.

Gloves: Nitrile gloves should be worn to prevent skin contact. Double-gloving is

recommended when handling the pure solid or concentrated solutions.

Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory

to protect against accidental splashes.

Lab Coat: A clean, buttoned lab coat should be worn to protect clothing and skin.
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Respiratory Protection: While the compound is a non-volatile solid, a dust mask or respirator

(e.g., N95) is recommended when handling larger quantities of the powder to prevent

inhalation.

Engineering Controls
Ventilation: All handling of the solid compound, including weighing and preparing stock

solutions, should be conducted in a certified chemical fume hood or a ventilated balance

enclosure to minimize inhalation exposure.

Designated Area: It is advisable to designate a specific area within the laboratory for

handling potent compounds like WAY-100635 to prevent cross-contamination.

Experimental Protocols
a. Weighing the Compound:

Perform all weighing operations within a chemical fume hood or a ventilated balance

enclosure.

Use a microbalance with a draft shield to accurately weigh small quantities.

Handle the solid with a dedicated spatula.

Carefully clean the balance and surrounding area with a damp cloth or wipe after weighing to

remove any residual powder.

b. Preparing Stock Solutions:

Ensure all necessary equipment (vials, solvent, pipettes) is readily available in the fume

hood.

Add the solvent to the pre-weighed solid in a sealed container (e.g., a screw-cap vial).

WAY-100635 maleate is soluble in water up to 25 mM.[3]

Close the container and mix by vortexing or sonication until the solid is completely dissolved.
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Clearly label the container with the compound name, concentration, solvent, and date of

preparation.

c. Storage:

Solid: Store the solid compound in a tightly sealed container, desiccated at room

temperature or at 2-8°C as recommended by the supplier.[2][4]

Solutions: Stock solutions should be stored in tightly sealed containers at -20°C or -80°C for

long-term stability.[5] It is recommended to prepare fresh solutions or use small, pre-

packaged sizes as solutions may be unstable.[6]

Disposal Plan
Proper disposal of WAY-100635 and contaminated materials is crucial to prevent environmental

contamination and accidental exposure.

Chemical Waste: All unused solid compound and solutions containing WAY-100635 should

be disposed of as chemical waste.

Contaminated Materials: Disposable items that have come into contact with the compound,

such as pipette tips, gloves, and wipes, should be collected in a designated, sealed waste

bag and disposed of as chemical waste.

Glassware: Contaminated glassware should be rinsed with a suitable solvent (e.g., ethanol

or isopropanol) and the rinsate collected as chemical waste before washing.

Emergency Procedures
In the event of accidental exposure, follow these first-aid measures:

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.

Eye Contact: Rinse opened eyes for several minutes under running water.[1]

Inhalation: Move the individual to fresh air. If symptoms persist, consult a doctor.[1]
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Ingestion: If the individual is conscious, wash out their mouth with water. Do not induce

vomiting. Seek immediate medical attention.

Workflow for Safe Handling of WAY-100635
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Caption: Workflow for the safe handling of WAY-100635 from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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